1-Bromo-4-(2,2-dimethoxyethoxy)-2,3-dimethylbenzene

• CAS No.: 128895-18-1
• Molecular Formula: C12H17BrO3
• Molecular Weight: 289.16 g/mol
• IUPAC Name: 1-bromo-4-(2,2-dimethoxyethoxy)-2,3-dimethylbenzene
• InChI: InChI=1S/C12H17BrO3/c1-8-9(2)11(6-5-10(8)13)16-7-12(14-3)15-4/h5-6,12H,7H2,1-4H3
• InChI Key: PKKFEFUOAZRPAN-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1C)Br)OCC(OC)OC

Description

1-Bromo-4-(2,2-dimethoxyethoxy)-2,3-dimethylbenzene is a useful research compound. Its molecular formula is C12H17BrO3 and its molecular weight is 289.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Bromine (140 g) was added dropwise to a 760 ml of dichloroethane solution containing 180 g of 1-(2,2-dimethoxyethoxy)-2,3-dimethylbenzene while stirring and cooling (ice bath) and maintaining the temperature of the reaction mixture not exceeding 10° C. After stirring for 30 minutes after completion of the addition, the reaction mixture was condensed under reduced pressure (a temperature of 40° C. or lower). The condensate was added dropwise in a solution comprising 37 g of sodium hydroxide dissolved in 185 g of methanol while stirring. Stirring was continued for one hour after completion of the addition, methanol was removed under reduced pressure, and 30 ml of dichloroethane and 570 ml of water were added to the residue and then the mixture was separated with each other. The organic layer was condensed under reduced pressure, a resulting brownish oil was distilled under reduced pressure to give 228 g of 1-bromo-4-(2,2-dimethoxyethoxy)-2,3-dimethylbenzene. Boiling point: 128° to 131° C./0.5 mmHg; Melting point: 40° to 41° C.; and Yield: 92%.